N-ethyl-N'-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]oxamide

• IUPAC Name: N-ethyl-N'-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]oxamide
• InChI: InChI=1S/C18H19N3O3S/c1-2-19-16(22)17(23)20-13-7-8-14-12(11-13)5-3-9-21(14)18(24)15-6-4-10-25-15/h4,6-8,10-11H,2-3,5,9H2,1H3,(H,19,22)(H,20,23)
• InChI Key: QLIIOXROIBLRFY-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NC1=CC2=C(C=C1)N(CCC2)C(=O)C3=CC=CS3
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

“N-ethyl-N’-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]oxamide” is a compound that contains a thiophene moiety. Thiophene is a five-membered heterocycle that contains one sulfur atom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Scientific Research Applications

Pharmacological Properties

Thiophene-containing compounds exhibit various pharmacological properties:

For instance, suprofen contains a 2-substituted thiophene framework and is used as a nonsteroidal anti-inflammatory drug. Another example is articaine, which has a 2,3,4-trisubstituted thiophene structure and serves as a voltage-gated sodium channel blocker and dental anesthetic in Europe.

These applications highlight the versatility and significance of thiophene derivatives in both scientific research and practical applications. . If you need further information or additional applications, feel free to ask! 😊

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and investigation of new structural prototypes with more effective pharmacological activity is a topic of interest for the medicinal chemist.